Cas no 56527-23-2 (4-(1H-1,2,3-triazol-4-yl)benzonitrile)
4-(1H-1,2,3-triazol-4-yl)benzonitrile is an organic compound featuring a triazole ring and a benzonitrile group. Its unique structure imparts significant advantages in synthetic chemistry, particularly in the formation of heterocyclic compounds. This compound demonstrates excellent compatibility with various reagents and reaction conditions, enabling efficient cross-coupling reactions. Its ability to readily functionalize through electrophilic substitution contributes to its versatility in chemical synthesis.
56527-23-2 structure
Product Name:4-(1H-1,2,3-triazol-4-yl)benzonitrile
CAS No:56527-23-2
MF:C9H6N4
MW:170.170740604401
MDL:MFCD29913646
CID:348585
PubChem ID:11651212
Update Time:2025-10-16
4-(1H-1,2,3-triazol-4-yl)benzonitrile Chemical and Physical Properties
Names and Identifiers
-
- Benzonitrile, 4-(1H-1,2,3-triazol-4-yl)-
- 4-(2H-triazol-4-yl)benzonitrile
- 4-(1H-1,2,3-triazol-4-yl)benzonitrile
- DTXSID20470009
- SCHEMBL9984775
- 56527-23-2
- EN300-21835763
- SCHEMBL2076795
-
- MDL: MFCD29913646
- Inchi: 1S/C9H6N4/c10-5-7-1-3-8(4-2-7)9-6-11-13-12-9/h1-4,6H,(H,11,12,13)
- InChI Key: PVSVXOHABSKBQE-UHFFFAOYSA-N
- SMILES: N1=C(C=NN1)C1C=CC(C#N)=CC=1
Computed Properties
- Exact Mass: 170.05938
- Monoisotopic Mass: 170.059246208g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 13
- Rotatable Bond Count: 1
- Complexity: 211
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1
- Topological Polar Surface Area: 65.4Ų
Experimental Properties
- PSA: 65.36
4-(1H-1,2,3-triazol-4-yl)benzonitrile Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-21835763-0.05g |
4-(1H-1,2,3-triazol-4-yl)benzonitrile |
56527-23-2 | 95% | 0.05g |
$118.0 | 2023-09-16 | |
| Enamine | EN300-21835763-0.1g |
4-(1H-1,2,3-triazol-4-yl)benzonitrile |
56527-23-2 | 95% | 0.1g |
$176.0 | 2023-09-16 | |
| Enamine | EN300-21835763-0.25g |
4-(1H-1,2,3-triazol-4-yl)benzonitrile |
56527-23-2 | 95% | 0.25g |
$252.0 | 2023-09-16 | |
| Enamine | EN300-21835763-0.5g |
4-(1H-1,2,3-triazol-4-yl)benzonitrile |
56527-23-2 | 95% | 0.5g |
$457.0 | 2023-09-16 | |
| Enamine | EN300-21835763-1.0g |
4-(1H-1,2,3-triazol-4-yl)benzonitrile |
56527-23-2 | 1g |
$584.0 | 2023-05-25 | ||
| Enamine | EN300-21835763-2.5g |
4-(1H-1,2,3-triazol-4-yl)benzonitrile |
56527-23-2 | 95% | 2.5g |
$1147.0 | 2023-09-16 | |
| Enamine | EN300-21835763-5.0g |
4-(1H-1,2,3-triazol-4-yl)benzonitrile |
56527-23-2 | 5g |
$1695.0 | 2023-05-25 | ||
| Enamine | EN300-21835763-10.0g |
4-(1H-1,2,3-triazol-4-yl)benzonitrile |
56527-23-2 | 10g |
$2516.0 | 2023-05-25 | ||
| Enamine | EN300-21835763-1g |
4-(1H-1,2,3-triazol-4-yl)benzonitrile |
56527-23-2 | 95% | 1g |
$584.0 | 2023-09-16 | |
| Enamine | EN300-21835763-5g |
4-(1H-1,2,3-triazol-4-yl)benzonitrile |
56527-23-2 | 95% | 5g |
$1695.0 | 2023-09-16 |
4-(1H-1,2,3-triazol-4-yl)benzonitrile Related Literature
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Zhonghua Xiang,Chuanqi Fang,Sanhua Leng,Dapeng Cao J. Mater. Chem. A, 2014,2, 7662-7665
-
Xin Fu,Qing-rong Liang,Rong-guang Luo,Yan-shu Li,Xiao-ping Xiao,Lu-lu Yu,Wen-zhe Shan,Guang-qin Fan J. Mater. Chem. B, 2019,7, 3088-3099
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Ravi Kumar Yadav,R. Govindaraj Phys. Chem. Chem. Phys., 2020,22, 26876-26886
-
P. K. Wawrzyniak,M. T. P. Beerepoot,H. J. M. de Groot,F. Buda Phys. Chem. Chem. Phys., 2011,13, 10270-10279
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